Cas no 897758-23-5 (2-({6-(2,5-dimethoxyphenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol)

• Product Name: 2-({6-(2,5-dimethoxyphenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol
• CAS No: 897758-23-5
• MF: C₁₆H₂₀N₆O₃
• MW: 344.368402481079
• CID: 5516874
• Update Time: 2025-07-14

2-({6-(2,5-dimethoxyphenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[[6-(2,5-dimethoxyanilino)-1-methylpyrazolo[3,4-d]pyrimidin-4-yl]amino]ethanol
• 2-({6-(2,5-dimethoxyphenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol

• Inchi： 1S/C16H20N6O3/c1-22-15-11(9-18-22)14(17-6-7-23)20-16(21-15)19-12-8-10(24-2)4-5-13(12)25-3/h4-5,8-9,23H,6-7H2,1-3H3,(H2,17,19,20,21)
• InChI Key： MRZSIAHGHIGBIJ-UHFFFAOYSA-N
• SMILES： C(O)CNC1N=C(NC2=CC(OC)=CC=C2OC)N=C2N(C)N=CC2=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-({6-(2,5-dimethoxyphenyl)amino-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}amino)ethan-1-ol

Introduction to Compound with CAS No. 897758-23-5 and Product Name: 2-({6-(2,5-dimethoxyphenyl)amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}amino)ethan-1-ol

Compound with the CAS number 897758-23-5 and the product name 2-({6-(2,5-dimethoxyphenyl)amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}amino)ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of this compound incorporates multiple functional groups that contribute to its unique chemical properties and biological activity.

The core scaffold of this molecule is derived from a pyrazolo[3,4-d]pyrimidine core, which is a well-known motif in medicinal chemistry. Pyrazolo[3,4-d]pyrimidines are known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The presence of the 6-(2,5-dimethoxyphenyl)amino substituent further enhances the compound's pharmacological profile by introducing additional interactions with biological targets. This substituent is particularly interesting as it combines the electron-donating effects of the amino group with the steric and electronic properties of the dimethoxyphenyl ring.

The 1-methyl group in the pyrazolo[3,4-d]pyrimidine ring contributes to the overall stability and bioavailability of the compound. Methyl groups are often incorporated into drug molecules to improve metabolic stability and solubility. Additionally, the ethan-1-ol moiety at the terminal position of the molecule introduces a hydroxyl group that can participate in hydrogen bonding interactions, both within the molecule and with potential biological targets.

Recent research has highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in drug discovery. These compounds have been shown to exhibit potent activity against various diseases, including cancer and infectious diseases. For instance, studies have demonstrated that certain pyrazolo[3,4-d]pyrimidines can inhibit kinases and other enzymes involved in cancer cell proliferation. The compound in question here is designed to interact with similar targets, making it a promising candidate for further investigation.

The 2-(amino)ethyl chain connecting the pyrazolo[3,4-d]pyrimidine core to the hydroxyl group at position 1 provides an additional site for interaction with biological targets. This chain can adopt multiple conformations depending on the environment, allowing for versatile binding modes. The flexibility of this moiety can be exploited to optimize binding affinity and selectivity against specific therapeutic targets.

In terms of synthetic chemistry, the preparation of this compound involves multi-step organic synthesis. The construction of the pyrazolo[3,4-d]pyrimidine core requires careful selection of starting materials and reaction conditions to ensure high yield and purity. The introduction of the 6-(2,5-dimethoxyphenyl)amino substituent and the 1-methyl group requires precise control over reaction conditions to avoid unwanted side products. Finally, the attachment of the ethan-1-ol moiety is achieved through nucleophilic substitution or other appropriate coupling reactions.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro studies have shown that it exhibits significant activity against various cancer cell lines. The mechanism of action appears to involve inhibition of key signaling pathways involved in cancer cell growth and survival. Additionally, preliminary studies suggest that this compound may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

One of the most exciting aspects of this compound is its potential for further optimization through structure-based drug design. Computational modeling techniques can be used to understand how this molecule interacts with biological targets at an atomic level. This information can guide modifications to improve potency, selectivity, and pharmacokinetic properties. For example, computational studies have identified specific residues on the target protein that interact with key functional groups on this compound. By making strategic modifications based on these insights, it may be possible to develop more effective derivatives.

The synthesis and characterization of analogs have already begun as part of ongoing research efforts. By systematically varying different functional groups within the molecule, researchers aim to identify structural features that contribute most significantly to biological activity. These studies will not only provide new insights into the pharmacological properties of this class of compounds but also generate valuable data for future drug development programs.

Future directions for research on this compound include exploring its potential in vivo activities using animal models. In vivo studies will provide crucial information about its efficacy and safety profiles before it can be considered for clinical development. Additionally, researchers are investigating ways to improve its bioavailability by optimizing formulation strategies or developing prodrugs that enhance delivery to target tissues.

In conclusion,2-({6-(2,5-dimethoxyphenyl)amino-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}amino)ethan-1-ol represents a promising lead compound with significant therapeutic potential. Its unique structure combines multiple functional groups that contribute to its biological activity against various diseases including cancer and inflammatory disorders. Ongoing research efforts are focused on further optimizing its pharmacological properties through structure-based drug design approaches,897758-23-5 will continue as part o ongoing efforts aimed at developing novel therapeutics based o innovative chemical scaffolds like those described here.